4-chloro-N-(1-ethylpropyl)benzamide

• IUPAC Name: 4-chloro-N-pentan-3-ylbenzamide
• InChI: InChI=1S/C12H16ClNO/c1-3-11(4-2)14-12(15)9-5-7-10(13)8-6-9/h5-8,11H,3-4H2,1-2H3,(H,14,15)
• InChI Key: AZBLMJYMFNCMBU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol

Description

4-chloro-N-(1-ethylpropyl)benzamide, also known as CEPPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Regioselectivities in Deprotonation

• Deprotonation of Benzamides : A study by Rebstock et al. (2004) explored the regioselectivity in the deprotonation of similar benzamide structures. They found that different temperatures and conditions can lead to the formation of specific lithio derivatives, demonstrating the potential for selective synthesis in related benzamide compounds (Rebstock et al., 2004).

Synthesis and Unique Properties

• Properties of Benzamide Derivatives : Nakayama et al. (1998) synthesized and analyzed the structure of 4,8-bis[bis(diethylamino)methylene]-1,2,3,5,6,7-hexaselenacyclooctane, showcasing the unique properties of certain benzamide derivatives, which might be relevant to the study of 4-chloro-N-(1-ethylpropyl)benzamide (Nakayama et al., 1998).

Antitumor Potential

• Antitumor Agent Study : Santos et al. (2013) investigated 4-(chloromethyl)-3-nitro-N-(2-hydroxyethyl)benzamide, a compound with a structure related to this compound, highlighting its potential as an antitumor agent (Santos et al., 2013).

Anti-Tubercular Activity

• Synthesis for Anti-Tubercular Use : Nimbalkar et al. (2018) reported the synthesis of benzamide derivatives for anti-tubercular activity, emphasizing the therapeutic potential of such compounds in the treatment of tuberculosis (Nimbalkar et al., 2018).

Melanoma Cytotoxicity

• Melanoma Treatment : Wolf et al. (2004) explored benzamide derivatives for their cytotoxicity against melanoma, providing a perspective on the potential medical applications of benzamide compounds in cancer treatment (Wolf et al., 2004).

Polymerization Catalyst

• Catalysis in Polymerization : Herskovics-Korine and Eisen (1995) investigated benzamidinate zirconium dichlorides, which are related to benzamide structures, as catalysts in ethylene polymerization. This suggests potential applications of this compound in industrial polymer synthesis (Herskovics-Korine & Eisen, 1995).

Neuroleptic Activity

• Neuroleptic Properties : Iwanami et al. (1981) conducted a study on benzamides as potential neuroleptics, revealing the neuropharmacological applications of similar compounds (Iwanami et al., 1981).